Cas no 855738-89-5 (3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)carbazole)

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)carbazole is a boronic ester derivative of carbazole, widely used as a key intermediate in organic synthesis and materials science. Its stable dioxaborolane moiety enhances reactivity in Suzuki-Miyaura cross-coupling reactions, enabling efficient construction of conjugated systems for optoelectronic applications. The carbazole core contributes to electron-rich properties, making it valuable in the development of organic semiconductors, OLEDs, and photovoltaic materials. The tetramethyl substitution improves solubility and handling in organic solvents, facilitating purification and processing. This compound is particularly advantageous for synthesizing high-performance polymers and small molecules with tailored electronic properties, offering reliability in academic and industrial research settings.
3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)carbazole structure
855738-89-5 structure
Product Name:3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)carbazole
CAS No:855738-89-5
MF:C18H20BNO2
MW:293.167904853821
MDL:MFCD16996081
CID:1066839
PubChem ID:253662203
Update Time:2025-05-02

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)carbazole Chemical and Physical Properties

Names and Identifiers

    • 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-Carbazole
    • 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)carbazole
    • 3-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)-carbazole
    • 9H-Carbazole-3-boronic acid pinacol ester
    • 3-carbazoleboronic acid pinacolate
    • (9H-Carbazol-3-yl)boronic Acid Pinacol Ester
    • 2-(9H-Carbazol-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole (ACI)
    • MDL： MFCD16996081
    • Inchi： 1S/C18H20BNO2/c1-17(2)18(3,4)22-19(21-17)12-9-10-16-14(11-12)13-7-5-6-8-15(13)20-16/h5-11,20H,1-4H3
    • InChI Key： ARVCVPGNHWNNAF-UHFFFAOYSA-N
    • SMILES： O1C(C)(C)C(C)(C)OB1C1C=C2C(NC3C2=CC=CC=3)=CC=1

Computed Properties

  • Exact Mass: 293.15900
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1

Experimental Properties

  • Melting Point: 194.0 to 198.0 deg-C
  • PSA: 34.25000
  • LogP: 3.62030

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)carbazole Security Information

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)carbazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)carbazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A449038072-25g
3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)carbazole
 855738-89-5 95%
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 $296.80 2023-08-31
TRC
T889715-10mg
3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)carbazole
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T889715-100mg
3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)carbazole
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SHANG HAI SHAO YUAN SHI JI Co., Ltd.
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Chemenu
CM136810-25g
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 855738-89-5 95%
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
T3117-5g
3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)carbazole
 855738-89-5 98.0%(GC)
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
T3117-1g
3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)carbazole
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abcr
AB452526-1 g
(9H-Carbazol-3-yl)boronic acid pinacol ester; .
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abcr
AB452526-5 g
(9H-Carbazol-3-yl)boronic acid pinacol ester; .
 855738-89-5
5g
 €110.20 2023-07-18

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)carbazole Production Method

Production Method 1

1592-95-6 1592-95-6
73183-34-3 73183-34-3
855738-89-5 855738-89-5
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: (SP-4-3)-rel-(Methanesulfonato-κO)[2′-[(R)-methylamino-κN][1,1′-biphenyl]-2-yl-κ… Solvents: 2-Methyltetrahydrofuran ;  24 h, 90 °C
Reference
A Monophosphine Ligand Derived from Anthracene Photodimer: Synthetic Applications for Palladium-Catalyzed Coupling Reactions
Wang, Xin; et al, Organic Letters, 2019, 21(20), 8158-8163

Production Method 2

1592-95-6 1592-95-6
25015-63-8 25015-63-8
855738-89-5 855738-89-5
Reaction Conditions
1.1 Reagents: Lithium methoxide Catalysts: Titanocene dichloride ;  30 min, 100 °C
1.2 24 h, 100 °C
Reference
Catalytic Boration of Alkyl Halides with Borane without Hydrodehalogenation Enabled by Titanium Catalyst
Wang, Xianjin ; et al, Angewandte Chemie, 2021, 60(22), 12298-12303

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)carbazole Raw materials

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)carbazole Preparation Products

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Amadis Chemical Company Limited
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(CAS:855738-89-5)3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)carbazole
Order Number:A851555
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:36
Price ($):186.0
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:855738-89-5)9H-Carbazole-3-boronic acid pinacol ester
Order Number:sfd833
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:855738-89-5)咔唑-3-硼酸频呐醇酯
Order Number:LE25886932
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:51
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3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)carbazole Related Literature

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855738-89-5 (3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)carbazole) Related Products

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Amadis Chemical Company Limited
(CAS:855738-89-5)3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)carbazole
A851555
Purity:99%
Quantity:100g
Price ($):186.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:855738-89-5)9H-Carbazole-3-boronic acid pinacol ester
sfd833
Purity:99%
Quantity:200KG
Price ($):Inquiry
Email